N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C16H12F2N2O3S2/c17-10-1-4-12(5-2-10)25(22,23)8-7-15(21)20-16-19-13-6-3-11(18)9-14(13)24-16/h1-6,9H,7-8H2,(H,19,20,21)
• InChI Key: FSJYEGDQFOICKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C16H12F2N2O3S2
• Molecular Weight: 382.4 g/mol

Description

“N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide” is a chemical compound that belongs to the class of organic compounds known as benzo[d]thiazoles. These are organic compounds containing a benzene fused to a thiazole ring. A thiazole is a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of “N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide” would likely be characterized by the presence of a benzo[d]thiazole ring, which is a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Scientific Research Applications

Synthesis and Characterization

One area of application involves the synthesis and characterization of related compounds. For instance, the preparation of flurbiprofen derivatives and their analysis using various spectroscopic techniques provides a foundation for understanding the chemical properties and potential biological activities of such molecules (Manolov, Ivanov, & Bojilov, 2021). Similarly, studies on the interaction of drug molecules with atmospheric pressure plasma jets offer insights into the structural and conformational stability of benzo[d]thiazol derivatives, which could be relevant for pharmaceutical applications (Tanişli, Taşal, Şahin, & Arslan, 2017).

Antimicrobial and Antifungal Activities

Another significant area of research is the exploration of antimicrobial and antifungal activities. Derivatives of propionamide have been investigated for their potential as antibacterial and antifungal agents, showing promising results in vitro against a range of bacterial and fungal strains (Helal, Abbas, Salem, Farag, & Ammar, 2013). This suggests that compounds with similar structures could be developed into effective antimicrobial agents.

Mechanism of Action

While the specific mechanism of action for “N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide” is not known, similar compounds have been found to exhibit anti-cancer activity by inducing cell cycle arrest and apoptosis via p53 activation.

Future Directions

The future directions for the study of “N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide” could include further biological testing in in vivo models, given the anti-cancer activity exhibited by similar compounds.